Cas no 105901-07-3 (Benzene, 1-bromo-2-[(3-chlorophenyl)methyl]-)

Benzene, 1-bromo-2-[(3-chlorophenyl)methyl]- structure
105901-07-3 structure
Product Name:Benzene, 1-bromo-2-[(3-chlorophenyl)methyl]-
CAS No:105901-07-3
MF:C13H10BrCl
MW:281.575501918793
CID:4510828
PubChem ID:18786970
Update Time:2025-04-24

Benzene, 1-bromo-2-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-[(3-chlorophenyl)methyl]-
    • SCHEMBL7372584
    • 105901-07-3
    • 1-Bromo-2-(3-chlorobenzyl)benzene
    • Inchi: 1S/C13H10BrCl/c14-13-7-2-1-5-11(13)8-10-4-3-6-12(15)9-10/h1-7,9H,8H2
    • InChI Key: HZKNXERCEIGIKN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 279.96544Da
  • Monoisotopic Mass: 279.96544Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų
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